Cas no 71130-60-4 (2-(Ethylamino)methyl-4-nitrophenol)

• Product Name: 2-(Ethylamino)methyl-4-nitrophenol
• CAS No: 71130-60-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 569168
• PubChem ID: 94665
• Update Time: 2025-06-11

2-(Ethylamino)methyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(ethylamino)methyl]-4-nitro-
• 2-[(Ethylamino)methyl]-4-nitrophenol
• 2-(ethylaminomethyl)-4-nitrophenol
• 2-((Ethylamino)methyl)-4-nitrophenol
• N-Ethyl-2-hydroxy-5-nitrobenzenemethanamine
• Phenol,2-((ethylamino)methyl)-4-nitro
• 2-[(ethylazaniumyl)methyl]-4-nitrophenolate
• BXQBOFZTTUXRNK-UHFFFAOYSA-N
• 71130-60-4
• SCHEMBL6412685
• FT-0668149
• DTXSID2072257
• Phenol, 2-((ethylamino)methyl)-4-nitro-
• Phenol, 2-[(ethylamino)methyl]-4-nitro-
• AKOS009077652
• 2-(Ethylamino)methyl-4-nitrophenol

• Inchi： 1S/C9H12N2O3/c1-2-10-6-7-5-8(11(13)14)3-4-9(7)12/h3-5,10,12H,2,6H2,1H3
• InChI Key： BXQBOFZTTUXRNK-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1CNCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08500
• Monoisotopic Mass: 196.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 78.1A^2

Experimental Properties

• Density: 1.242
• Melting Point: 200-2010C
• Boiling Point: 358.7°C at 760 mmHg
• Flash Point: 170.8°C
• Refractive Index: 1.579
• PSA: 78.08000
• LogP: 2.32400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2-(Ethylamino)methyl-4-nitrophenol

Professional Introduction to 2-(Ethylamino)methyl-4-nitrophenol (CAS No. 71130-60-4)

2-(Ethylamino)methyl-4-nitrophenol, identified by its Chemical Abstracts Service (CAS) number 71130-60-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a nitro group and an ethylamino side chain, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The nitrophenol moiety is particularly noteworthy, as it serves as a common scaffold in the synthesis of various bioactive molecules.

The structural framework of 2-(Ethylamino)methyl-4-nitrophenol encompasses a benzene ring substituted at the 4-position with a nitro group (-NO₂) and at the 2-position with an ethylamino (-NCH₂CH₃) functional group. This arrangement imparts unique reactivity and electronic characteristics, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing (nitro) and electron-donating (ethylamino) groups creates a balance that can influence the compound's solubility, stability, and reactivity in various chemical reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in 2-(Ethylamino)methyl-4-nitrophenol can be reduced to an amine, leading to the formation of corresponding aminophenols, which are known for their biological activities. For instance, 3-nitrophenols have been studied for their antimicrobial and anti-inflammatory properties. The ethylamino side chain further enhances the compound's versatility, allowing for modifications that could tailor its biological effects.

One of the most compelling aspects of 2-(Ethylamino)methyl-4-nitrophenol is its utility as a building block in drug discovery. Researchers have leveraged its structure to develop novel derivatives with enhanced pharmacokinetic profiles or improved target specificity. The nitrophenol core is particularly interesting because it can participate in various chemical transformations, including nucleophilic aromatic substitution, diazotization, and reduction reactions. These reactions are fundamental in synthesizing more intricate molecular architectures.

Recent studies have highlighted the role of 2-(Ethylamino)methyl-4-nitrophenol in the development of antimicrobial agents. The nitro group's ability to undergo reduction to an amine has been exploited to create compounds with potent activity against Gram-negative bacteria. This transformation not only changes the electronic properties of the molecule but also opens up new avenues for designing antibiotics with improved efficacy and reduced toxicity. Additionally, the ethylamino group can be further functionalized to introduce other pharmacophores, enhancing the compound's therapeutic potential.

The synthesis of 2-(Ethylamino)methyl-4-nitrophenol typically involves nitration of an appropriate precursor followed by selective functionalization at the 2-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Modern techniques such as flow chemistry and catalytic hydrogenation have been employed to improve yields and reduce byproduct formation, aligning with green chemistry principles.

In conclusion, 2-(Ethylamino)methyl-4-nitrophenol (CAS No. 71130-60-4) represents a fascinating compound with significant implications in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that its importance in medicinal chemistry will only grow further.